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Compound of Interest

Compound Name: Uhmcp1

Cat. No.: B12396136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Uhmcp1, a small molecule inhibitor of RNA

splicing, with other emerging alternatives. The information presented is supported by

experimental data to aid in the evaluation of its mechanism of action and potential therapeutic

applications.

Executive Summary
Uhmcp1 is a novel small molecule that has been identified as an inhibitor of the protein-protein

interaction between U2AF65 and SF3b155, a critical step in the early stages of spliceosome

assembly.[1] By targeting the U2AF homology motif (UHM) of U2AF65, Uhmcp1 disrupts the

normal process of RNA splicing, leading to cell viability reduction, and positioning it as a

potential anticancer agent.[1] This guide compares Uhmcp1 with other molecules targeting

similar pathways, presenting available quantitative data, detailed experimental protocols for key

validation assays, and a visual representation of its mechanism of action.

Comparative Analysis of UHM Domain Inhibitors
The discovery of Uhmcp1 has spurred the development of other small molecules targeting

UHM domains involved in RNA splicing. The following table summarizes the available

quantitative data for Uhmcp1 and its notable alternatives, SF1-8 and AP232.
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Compound
Target UHM
Domain

Assay Type IC50 (µM) Reference

Uhmcp1 U2AF65 Microplate Assay ~30
Original

Publication

SF1-8 U2AF1 HTRF Assay 59.33 ± 0.02
Study of U2AF1

Inhibitors

AP232 U2AF1 HTRF Assay

(31-fold

improvement

over SF153)

Development of

AP232

Note: Direct comparison of IC50 values should be approached with caution due to variations in

assay types and specific UHM domains targeted.

Mechanism of Action: Inhibition of Spliceosome
Assembly
Uhmcp1 exerts its effect by disrupting a crucial protein-protein interaction in the early stages of

spliceosome assembly. The binding of the U2AF heterodimer to the 3' splice site and the

subsequent recruitment of the U2 snRNP are fundamental for the recognition and excision of

introns. Uhmcp1 specifically prevents the interaction between the U2AF65 subunit and

SF3b155, a component of the U2 snRNP. This inhibition stalls the assembly of the

spliceosome, leading to aberrant RNA splicing and ultimately impacting cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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